Cas no 1286274-45-0 (Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate)

• Product Name: Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate
• CAS No: 1286274-45-0
• MF: C₁₆H₂₈N₂O₃
• MW: 296.405124664307
• CID: 4788082
• Update Time: 2025-05-23

Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate
• tert-Butyl {[1-(cyclobutanecarbonyl)piperidin-4-yl]methyl}carbamate
• tert-Butyl[1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate
• TERT-BUTYL N-[(1-CYCLOBUTANECARBONYLPIPERIDIN-4-YL)METHYL]CARBAMATE
• Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate

• Inchi： 1S/C16H28N2O3/c1-16(2,3)21-15(20)17-11-12-7-9-18(10-8-12)14(19)13-5-4-6-13/h12-13H,4-11H2,1-3H3,(H,17,20)
• InChI Key： SDCJILNOCWBCNS-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1)N1CCC(CNC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 296.21
• Monoisotopic Mass: 296.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 58.6

Additional information on Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate

Comprehensive Overview of Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate (CAS No. 1286274-45-0)

The compound Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate (CAS No. 1286274-45-0) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a piperidine ring and a cyclobutanecarbonyl moiety, makes it a valuable intermediate in drug discovery. Researchers are increasingly interested in this compound due to its role in modulating biological targets, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for piperidine derivatives has surged, driven by their versatility in medicinal chemistry. The carbamate group in this compound enhances its stability and bioavailability, making it a preferred choice for prodrug design. Additionally, the cyclobutane ring contributes to conformational rigidity, which is crucial for optimizing ligand-receptor interactions. These attributes align with current trends in small molecule drug development, where precision and efficiency are paramount.

The synthesis of Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate involves multi-step organic reactions, including amidation and protection-deprotection strategies. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure purity and structural integrity. This compound’s CAS number (1286274-45-0) serves as a unique identifier in global chemical databases, facilitating seamless collaboration among researchers.

From an industrial perspective, this compound addresses key challenges in green chemistry and sustainable synthesis. Its applications extend to catalysis and material science, where its modular structure enables customization for specific needs. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are gaining traction for their ability to fine-tune biological activity.

In summary, Tert-Butyl [1-(cyclobutanecarbonyl)piperidin-4-yl]methylcarbamate represents a cutting-edge tool for researchers exploring drug-like properties and molecular interactions. Its relevance to neurodegenerative diseases and metabolic disorders underscores its potential to shape future therapeutic innovations. With ongoing advancements in computational chemistry and high-throughput screening, this compound is poised to play a pivotal role in next-generation drug discovery.